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Compound of Interest

Compound Name:
alpha-Tocopherol phosphate

disodium salt

CAS No.: 90940-45-7

Cat. No.: B1146636

Get Quote

Introduction & Scientific Context
Alpha-Tocopheryl Phosphate (TP) is a phosphorylated derivative of Vitamin E (alpha-

tocopherol).[1] While alpha-tocopherol is strictly lipophilic, the introduction of a phosphate

group creates an amphipathic molecule with a polar, ionic head group and a hydrophobic phytyl

tail.

The Analytical Challenge
Standard Vitamin E methods (typically isocratic 100% Methanol on C18) are unsuitable for TP

analysis for three reasons:

Polarity Mismatch: The ionic phosphate group significantly reduces retention on C18

columns under neutral conditions, leading to void volume elution or peak tailing.

Solubility: The disodium salt is water-soluble/dispersible, unlike the hexane-soluble parent

compound. Standard hexane extraction protocols will result in near-zero recovery.
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Ionization State: The phosphate group has two pKa values. Without pH control in the mobile

phase, the analyte will exist in multiple ionization states, causing peak broadening and poor

reproducibility.

Method Strategy
This protocol utilizes Ion-Suppression Reversed-Phase Chromatography. By maintaining an

acidic mobile phase (pH ~2.5), the phosphate group is protonated (neutralized), increasing the

molecule's hydrophobicity. This allows it to interact effectively with the C18 stationary phase,

resulting in sharp peaks and reproducible retention.

Chemical Mechanism & Workflow Visualization
The following diagram illustrates the structural difference and the analytical workflow designed

to handle the amphipathic nature of TP.
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Caption: Analytical workflow for Alpha-Tocopheryl Phosphate, highlighting the critical transition

from ionic salt to detectable analyte via ion-suppression chromatography.

Detailed Experimental Protocol
Reagents and Standards

Reference Standard: Alpha-Tocopheryl Phosphate Disodium Salt (>98% purity).

Solvents: HPLC-grade Methanol (MeOH), Acetonitrile (ACN), and Water (Milli-Q or

equivalent).

Buffer Additive: Phosphoric Acid (85%, HPLC grade).

Diluent: Methanol:Water (90:10 v/v). Note: Pure water may cause the hydrophobic tail to

aggregate; pure methanol may not fully dissolve the disodium salt initially.
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Instrumentation Setup
System: HPLC with binary gradient pump and thermostatted column compartment.

Detector: UV-Vis or PDA (Photodiode Array).[2]

Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus C18 or Waters XBridge C18).

Dimensions: 150 mm x 4.6 mm, 3.5 µm or 5 µm.[3]

Why: End-capping reduces secondary silanol interactions with the phosphate group.

Chromatographic Conditions
Parameter Setting Rationale

Mobile Phase A Water + 0.1% Phosphoric Acid

Low pH (~2.5) suppresses

phosphate ionization,

improving retention.

Mobile Phase B
Methanol + 0.1% Phosphoric

Acid

Organic modifier to elute the

hydrophobic phytyl tail.

Flow Rate 1.0 mL/min
Standard flow for 4.6 mm ID

columns.

Column Temp 35°C
Improves mass transfer and

peak sharpness.

Injection Vol 10 - 20 µL
Dependent on sample

concentration.

Detection UV @ 286 nm
Max absorption of the

tocopherol chromophore.

Run Time 15 - 20 minutes

Ensures elution of TP and any

non-polar impurities (e.g.,

alpha-tocopherol).

Gradient Program
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TP is more polar than alpha-tocopherol but still very hydrophobic. A gradient is recommended

to clean the column of any non-phosphorylated vitamin E.

Time (min)
% Mobile Phase A
(Aq)

% Mobile Phase B
(Org)

Event

0.0 15 85 Initial equilibration.

8.0 0 100
Ramp to elute TP and

impurities.

12.0 0 100
Hold to wash lipophilic

residues.

12.1 15 85
Return to initial

conditions.

17.0 15 85 Re-equilibration.

Sample Preparation Protocols
Standard Preparation (Stock Solution)

Weigh accurately 10.0 mg of Alpha-Tocopheryl Phosphate Disodium Salt.

Transfer to a 50 mL volumetric flask.

Add 10 mL of Water and sonicate for 2 minutes to fully dissociate the salt.

Fill to volume with Methanol.

Result: 0.2 mg/mL (200 ppm) stock solution in ~80% Methanol.

Critical Note: Do not dissolve directly in 100% Methanol; the salt dissolves best if pre-wet

with water.

Sample Preparation (Raw Material)
Weigh 50 mg of sample into a 100 mL flask.
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Add 10 mL warm water (40°C) and vortex to disperse.

Add 50 mL Methanol and sonicate for 10 minutes.

Cool to room temperature and dilute to volume with Methanol.

Filter through a 0.45 µm PTFE or Nylon filter into an HPLC vial.

Sample Preparation (Cosmetic Cream/Emulsion)
TP is often used in creams. Extraction requires breaking the emulsion.

Weigh 1.0 g of cream into a centrifuge tube.

Add 5 mL 0.1 M HCl (to protonate the TP and break the emulsion).

Add 20 mL Methanol/THF (50:50).

Vortex vigorously for 5 minutes.

Centrifuge at 5000 rpm for 10 minutes.

Collect the supernatant.

Dilute with Mobile Phase B if necessary to fit the calibration curve.

Method Validation (Self-Validating System)
To ensure trustworthiness, the method must pass the following System Suitability Tests (SST)

before every run.

System Suitability Criteria
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Parameter Acceptance Limit Troubleshooting

Retention Time (TP) 4.0 - 7.0 min (approx)
If drifting, check Mobile Phase

pH.

Tailing Factor < 1.5
If > 1.5, column is old or pH is

not acidic enough.

Theoretical Plates > 3000
If low, check connections or

column performance.

RSD (Area, n=5) < 2.0%
If high, check injector precision

or salt precipitation.

Linearity & Range
Range: 10 µg/mL to 200 µg/mL.

Acceptance: R² > 0.999.

LOD/LOQ: Typically 0.5 ppm / 1.5 ppm (UV detection).

Troubleshooting & Critical Quality Attributes
Peak Splitting

Cause: Partial ionization of the phosphate group.

Fix: Ensure the mobile phase pH is well below the pKa1 of the phosphate (pKa1 ≈ 1.5-2.0).

Using 0.1% Phosphoric Acid (pH ~2.2) is usually sufficient. Avoid neutral buffers like

Phosphate pH 7.0, which will cause broad, double-humped peaks on C18.

Recovery Issues
Cause: TP binding to glass or precipitation in high organic solvents without water.

Fix: Ensure the sample diluent contains at least 10-20% water. Use amber glassware to

prevent photodegradation (though TP is more stable than alpha-tocopherol, it is still light-

sensitive).
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Separation from Alpha-Tocopherol
Under the proposed gradient conditions:

TP (more polar): Elutes first (approx 5-7 min).

Alpha-Tocopherol (non-polar): Elutes later (approx 10-12 min) during the high-organic

ramp.

Verification: Inject a mixed standard to confirm resolution > 2.0.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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